Cas no 878649-59-3 (2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid)

• Product Name: 2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid
• CAS No: 878649-59-3
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• MDL: MFCD09031862
• CID: 867543
• PubChem ID: 135465481
• Update Time: 2025-06-08

2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-5,6-dihydroxypyrimidine-4-carboxylic acid
• 1,6-DIHYDRO-5-HYDROXY-6-OXO-2-(PHENYLMETHYL)-4-PYRIMIDINECARBOXYLIC ACID
• 2-benzyl-5-hydroxy-4-oxo-1H-pyrimidine-6-carboxylic acid
• 2-Benzyl-5,6-dihydroxy-pyrimidine-4-carboxylic acid
• pyrimidinol carboxylic acid,7
• 878649-59-3
• BDBM50604819
• FT-0748285
• 2-Benzyl-5-hydroxy-6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
• SCHEMBL10077157
• 2-benzyl-5-hydroxy-6-oxo-1H-pyrimidine-4-carboxylic acid
• 2-Benzyl-5-hydroxy-6-oxo-3,6-dihydropyrimidine-4-carboxylic acid
• pyrimidinol carboxylic acid, 7
• MFCD09031862
• CS-0340603
• SB39306
• CHEMBL204900
• BDBM33415
• DTXSID10715936
• AKOS015965737
• 2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid

• MDL： MFCD09031862
• Inchi： 1S/C12H10N2O4/c15-10-9(12(17)18)13-8(14-11(10)16)6-7-4-2-1-3-5-7/h1-5,15H,6H2,(H,17,18)(H,13,14,16)
• InChI Key： KKFDSUVIQPBLJU-UHFFFAOYSA-N
• SMILES： OC1C(NC(CC2C=CC=CC=2)=NC=1C(=O)O)=O

Computed Properties

• Exact Mass: 246.06400
• Monoisotopic Mass: 246.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99Ų

Experimental Properties

• PSA: 103.54000
• LogP: 1.17680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid

2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid (CAS No. 878649-59-3): A Comprehensive Overview

2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid (CAS No. 878649-59-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive benzyl and dihydroxy functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid is composed of a pyrimidine ring with a carboxylic acid group at the 4-position, a benzyl group at the 2-position, and hydroxyl groups at the 5 and 6 positions. This intricate arrangement confers the molecule with specific chemical properties that are crucial for its biological activity. The presence of the carboxylic acid group allows for potential interactions with various biological targets, while the hydroxyl groups contribute to its solubility and reactivity.

Recent studies have highlighted the potential of 2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia, which are immune cells in the brain that can contribute to neuroinflammation when overactivated.

In addition to its neuroprotective properties, 2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of cellular signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. This makes 2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, making it suitable for oral administration in therapeutic settings. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

In terms of synthetic chemistry, 2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid can be synthesized through a series of well-established organic reactions. The key steps involve the formation of the pyrimidine ring followed by functional group modifications to introduce the benzyl and hydroxyl groups. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce the use of hazardous reagents.

The potential applications of 2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid extend beyond neurodegenerative diseases and cancer. It has also been explored for its anti-inflammatory properties in conditions such as arthritis and inflammatory bowel disease (IBD). Preliminary studies suggest that it can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and chemokines.

In conclusion, 2-Benzyl-5,6-Dihydroxy-Pyrimidine-4-Carboxylic Acid (CAS No. 878649-59-3) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.